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Compound of Interest

Compound Name: Ifflaiamine

Cat. No.: B121446 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of a compound's chemical identity and biological activity is paramount. This

guide addresses the available information for a substance known as Ifflaiamine.

Initial investigations into Ifflaiamine have revealed a significant scarcity of publicly available

scientific data. While a unique identifier has been established, the broader scientific context,

including its precise chemical structure and biological function, remains largely undocumented

in accessible literature.

Chemical Identification
The primary identifier for Ifflaiamine is its Chemical Abstracts Service (CAS) number.

Identifier Value

CAS Number 31520-95-3[1]

Despite extensive searches, the formal International Union of Pure and Applied Chemistry

(IUPAC) name for Ifflaiamine could not be determined from available resources. The molecular

formula has been reported as C15H17NO2[1]. The lack of a confirmed IUPAC name or a

published chemical structure prevents a detailed analysis of its chemical properties and

potential relationships to other known compounds.
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Biological and Experimental Data
A thorough review of scientific databases and literature has yielded no specific information

regarding the biological activity, mechanism of action, or any associated signaling pathways for

Ifflaiamine. Consequently, there is no quantitative data from experimental studies to present,

nor are there any established experimental protocols for its synthesis or use in biological

assays.

Due to the absence of information on its mechanism of action or any related biological

processes, the creation of diagrams for signaling pathways or experimental workflows is not

possible at this time.

In conclusion, "Ifflaiamine" appears to be a compound that is cataloged by chemical suppliers

but has not been the subject of significant scientific research, or at least, such research is not

readily available in the public domain. For professionals in research and drug development, this

lack of data means that any investigation into the properties and potential applications of

Ifflaiamine would need to commence from foundational chemical and biological

characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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